Cas no 14800-24-9 (Benzenemethanaminium,N,N,N-trimethyl-)

Benzenemethanaminium,N,N,N-trimethyl- structure
14800-24-9 structure
Product Name:Benzenemethanaminium,N,N,N-trimethyl-
CAS No:14800-24-9
MF:C10H16N
MW:150.240742683411
CID:148729
PubChem ID:5964
Update Time:2025-04-19

Benzenemethanaminium,N,N,N-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,N,N,N-trimethyl-
    • bis[N,N,N-trimethyl(phenyl)methanaminium] carbonate
    • N,N,N-trimethyl(phenyl)methanaminium chloride
    • N,N,N-trimethyl(phenyl)methanaminium hexafluorophosphate
    • N,N,N-trimethyl(phenyl)methanaminium iodide
    • Benzenemethanaminium, N,N,N-trimethyl-
    • NCGC00090720-05
    • AKOS002662758
    • 14800-24-9
    • N,N,N-Trimethylbenzenemethanaminium
    • NCGC00090720-03
    • SCHEMBL28168
    • Benzyltrimethylammonium
    • DTXSID8047977
    • E4UQ9MX22Y
    • CHEMBL1616857
    • YOUGRGFIHBUKRS-UHFFFAOYSA-N
    • E00
    • benzyl(trimethyl)azanium
    • n,n,n-trimethyl(phenyl)methanaminium
    • NS00007775
    • NCGC00090720-04
    • Inchi: 1S/C10H16N/c1-11(2,3)9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3/q+1
    • InChI Key: YOUGRGFIHBUKRS-UHFFFAOYSA-N
    • SMILES: [N+](C)(C)(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 360.24146
  • Monoisotopic Mass: 185.097127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 107
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 2.2

Experimental Properties

  • Melting Point: 243 DEG C
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 63.19

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